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Compound of Interest

Compound Name: 1,2-Diethoxyethane

Cat. No.: B108276 Get Quote

Disclaimer: Publicly available quantitative experimental data on the environmental impact of

1,2-diethoxyethane is exceptionally limited. This guide provides a comprehensive overview of

the standard methodologies for assessing the environmental fate and toxicity of chemical

substances, supplemented by the sparse available data and predictive information for 1,2-
diethoxyethane.

Executive Summary
1,2-Diethoxyethane (CAS 629-14-1), a glycol ether, is a substance for which a full

environmental risk profile is not readily available in public literature. Safety data sheets

frequently indicate a lack of specific data on aquatic toxicity, biodegradability, and

bioaccumulation. However, based on its classification as a substance of very high concern

(SVHC) by the European Chemicals Agency (ECHA) due to reproductive toxicity, and general

knowledge of related glycol ethers, a thorough environmental assessment is warranted for any

significant environmental release.[1] This technical guide outlines the standard experimental

protocols that would be employed to determine its environmental impact and presents the

limited available data.

Physicochemical Properties and Environmental Fate
The environmental distribution of 1,2-diethoxyethane is governed by its physicochemical

properties. Its solubility in water and vapor pressure are key determinants of its partitioning

between aquatic, terrestrial, and atmospheric compartments.
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Table 1: Physicochemical Properties of 1,2-Diethoxyethane

Property Value Source

CAS Number 629-14-1 [2]

Molecular Formula C₆H₁₄O₂ [3]

Molecular Weight 118.17 g/mol [3]

Water Solubility Soluble [2]

Melting Point -74 °C [2]

Boiling Point 121.4 °C [2]

Vapor Pressure 9 mmHg at 20°C [2]

Biodegradability
There is a lack of specific experimental data on the biodegradability of 1,2-diethoxyethane
from standardized tests.

Table 2: Biodegradability Data for 1,2-Diethoxyethane

Endpoint Result Method Source

Ready

Biodegradability
Data not available OECD 301 Series N/A

Inherent

Biodegradability
Data not available OECD 302 Series N/A

Experimental Protocol: Ready Biodegradability (OECD
301)
The OECD 301 series of tests are stringent screening methods to determine if a chemical is

"readily biodegradable." A positive result indicates that the substance is expected to undergo

rapid and ultimate biodegradation in the environment.
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Objective: To assess the potential for rapid and complete biodegradation of a test substance

under aerobic conditions.

Methodology (summary of common principles):

Test System: A solution or suspension of the test substance in a mineral medium is

inoculated with microorganisms (e.g., from activated sludge, sewage effluent, or surface

water).

Incubation: The system is incubated in the dark or diffuse light under aerobic conditions for

28 days.

Analysis: Biodegradation is monitored by measuring parameters such as Dissolved Organic

Carbon (DOC) removal, CO₂ evolution, or oxygen consumption.

Pass Criteria: A substance is considered readily biodegradable if it reaches a degradation

level of >70% DOC removal or >60% of the theoretical oxygen demand (ThOD) or

theoretical carbon dioxide (ThCO₂) production within a 10-day window during the 28-day test

period.

Ecotoxicity
Specific quantitative data on the aquatic toxicity of 1,2-diethoxyethane to fish, daphnia, and

algae are not available in the public domain. Safety Data Sheets often state "No further

relevant information available" for aquatic toxicity.[4]

Table 3: Aquatic Toxicity Data for 1,2-Diethoxyethane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b108276?utm_src=pdf-body
https://www.cpachem.com/msds?num=SB26990&dnl=sd_-_1%2C2-Diethoxyethane_%5BCAS_629-14-1%5D_%28SB26990%29_%28EU%29.pdf
https://www.benchchem.com/product/b108276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trophic
Level

Species Endpoint Value Method Source

Fish
Data not

available
96-hour LC₅₀

Data not

available
OECD 203 N/A

Invertebrates
Daphnia

magna
48-hour EC₅₀

Data not

available
OECD 202 N/A

Algae
Data not

available
72-hour EC₅₀

Data not

available
OECD 201 N/A

Experimental Protocol: Fish Acute Toxicity Test (OECD
203)
Objective: To determine the median lethal concentration (LC₅₀) of a substance to fish over a

96-hour exposure period.

Methodology:

Test Organisms: A recommended fish species (e.g., Zebrafish, Rainbow Trout) is selected.

Exposure: Fish are exposed to a range of concentrations of the test substance in a static,

semi-static, or flow-through system for 96 hours.

Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC₅₀, the concentration that is lethal to 50% of the test fish, is calculated.

Experimental Protocol: Daphnia sp. Acute
Immobilisation Test (OECD 202)
Objective: To determine the median effective concentration (EC₅₀) of a substance that causes

immobilization in Daphnia magna.

Methodology:

Test Organisms: Young daphnids (less than 24 hours old) are used.
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Exposure: Daphnids are exposed to a series of concentrations of the test substance for 48

hours.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Endpoint: The EC₅₀, the concentration that immobilizes 50% of the daphnids, is determined.

Experimental Protocol: Alga, Growth Inhibition Test
(OECD 201)
Objective: To determine the effect of a substance on the growth of a freshwater algal species.

Methodology:

Test Organisms: Exponentially growing cultures of a selected green algae species are used.

Exposure: Algal cultures are exposed to various concentrations of the test substance over a

72-hour period.

Analysis: The growth of the algae is measured, typically by cell counts or another biomass

surrogate.

Endpoint: The EC₅₀, the concentration that causes a 50% reduction in growth or growth rate,

is calculated.

Bioaccumulation and Atmospheric Fate
Bioaccumulation: While experimental data is lacking, an estimated Bioconcentration Factor

(BCF) of 3 suggests that the potential for bioaccumulation in aquatic organisms is low.[5] This

low potential is consistent with its water-soluble nature.

Atmospheric Fate: No specific data on the atmospheric fate, such as photodegradation rates or

atmospheric lifetime, for 1,2-diethoxyethane was found. Its vapor pressure suggests that

volatilization to the atmosphere is possible.
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Caption: A generalized workflow for the environmental risk assessment of a chemical

substance.
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Physicochemical Properties and Environmental Fate
Relationships
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Caption: Logical relationships between key physicochemical properties and environmental fate.

Generalized Narcotic Toxicity Pathway
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Mechanism of Action (Generalized for Solvents)
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Caption: A generalized pathway for narcotic toxicity, a common mechanism for industrial

solvents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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